BENG“@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Disposal Procedures for
STX-0119

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: STX-0119

Cat. No.: B10820012

Researchers and laboratory professionals handling STX-0119, a selective STAT3 dimerization
inhibitor, must adhere to stringent safety and disposal protocols to ensure a secure laboratory

environment and regulatory compliance. This guide provides detailed, step-by-step procedures
for the proper disposal of STX-0119, alongside essential safety data and handling instructions.

Key Safety and Chemical Data

For quick reference, the following table summarizes the essential quantitative data for STX-
0119.
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Property Value Source
CAS Number 851095-32-4 [1]
Molecular Formula C22H14N40O3

Molecular Weight 382.37 g/mol [1]
Form Solid [1]
Color Gray to off-white [1]
Solubility Soluble in DMSO [1]
Storage Temperature 2-8°C [1]
Stock Solution Storage -20°C for up to 1 year [2]
Purity >90% (HPLC) [1]
WGK (Water Hazard Class) WGK 2 [1]
Storage Class 11 - Combustible Solids [1]

Experimental Protocols: Proper Disposal of STX-
0119

While specific experimental protocols for the disposal of STX-0119 are not explicitly detailed in
the provided search results, standard laboratory procedures for the disposal of solid, non-
halogenated organic waste should be followed. The following methodology is a synthesized
procedure based on general chemical safety guidelines.

Materials:

Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves, lab coat.

Chemical waste container (clearly labeled for solid chemical waste).

Sealable bags for contaminated consumables.

Spill kit for chemical spills.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.sigmaaldrich.com/SG/en/product/mm/573126
https://www.sigmaaldrich.com/SG/en/product/mm/573126
https://www.sigmaaldrich.com/SG/en/product/mm/573126
https://www.sigmaaldrich.com/SG/en/product/mm/573126
https://www.sigmaaldrich.com/SG/en/product/mm/573126
https://www.sigmaaldrich.com/SG/en/product/mm/573126
https://www.merckmillipore.com/INTL/en/product/STAT3-Inhibitor-XI-STX-0119-CAS-851095-32-4-Calbiochem,EMD_BIO-573126
https://www.sigmaaldrich.com/SG/en/product/mm/573126
https://www.sigmaaldrich.com/SG/en/product/mm/573126
https://www.sigmaaldrich.com/SG/en/product/mm/573126
https://www.benchchem.com/product/b10820012?utm_src=pdf-body
https://www.benchchem.com/product/b10820012?utm_src=pdf-body
https://www.benchchem.com/product/b10820012?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10820012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Procedure:
e Decontamination of Labware:

o Glassware and other reusable lab equipment that has come into contact with STX-0119
should be decontaminated.

o Rinse the contaminated labware multiple times with a suitable solvent in which STX-0119
is soluble, such as DMSO.

o Collect the solvent rinsate in a designated container for liquid chemical waste. Do not
discard down the drain.

o After rinsing with the solvent, wash the labware with soap and water.

o Disposal of Unused STX-0119:

[e]

Unused or expired STX-0119 solid powder should be disposed of as chemical waste.

o

Ensure the original container is securely sealed.

[¢]

Place the sealed container in a larger, labeled container for solid chemical waste.

o

Do not mix with other incompatible waste streams.
» Disposal of Contaminated Consumables:

o All disposable items that have been in contact with STX-0119, such as pipette tips, gloves,
and absorbent paper, are considered contaminated waste.

o Collect these materials in a designated, sealable plastic bag or a labeled container for
solid chemical waste.

o Ensure the bag or container is sealed before placing it in the main laboratory chemical
waste bin.

¢ Waste Collection and Storage:
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o Store all waste containers in a designated, well-ventilated area, away from incompatible
materials.

o Ensure all waste containers are clearly and accurately labeled with the contents, including
the name "STX-0119," and the appropriate hazard symbols.

e Final Disposal:

o Arrange for the collection of the chemical waste by the institution's environmental health
and safety (EHS) office or a licensed chemical waste disposal company.

o Follow all local, state, and federal regulations for the disposal of chemical waste.

STX-0119 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
materials contaminated with STX-0119.
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1. Waste Assessment

Identify STX-0119 Waste
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Caption: Decision tree for the proper segregation and disposal of STX-0119 waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. STAT3 Inhibitor XI, STX-0119 The STAT3 Inhibitor XI, STX-0119 controls the biological
activity of STAT3. This small molecule/inhibitor is primarily used for Phosphorylation &
Dephosphorylation applications. | Sigma-Aldrich [sigmaaldrich.com]
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e 2. STAT3 Inhibitor XI, STX-0119 - CAS 851095-32-4 - Calbiochem | 573126
[merckmillipore.com]

 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for STX-
0119]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10820012#stx-0119-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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